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Compound of Interest

Compound Name: Sculponeatin B

Cat. No.: B12428293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sculponeatin B, a diterpenoid

compound. This document summarizes its core physicochemical properties, available

biological activity data, and aims to equip researchers with the foundational information

necessary for further investigation and potential therapeutic development.

Core Physicochemical Data
The fundamental chemical and physical properties of Sculponeatin B are essential for any

experimental design. The following table summarizes the key identifiers and molecular

characteristics of this compound.

Property Value Citation(s)

CAS Number 85287-60-1 [1]

Molecular Weight 360.40 g/mol [1]

Molecular Formula C₂₀H₂₄O₆ [1]

Biological Activity and Experimental Insights
Emerging research has begun to delineate the biological effects of Sculponeatin B, pointing

towards its potential as a cytotoxic and anti-inflammatory agent. This section details the

available experimental data and the methodologies employed in these initial studies.
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Cytotoxicity against Cancer Cell Lines
Sculponeatin B has demonstrated cytotoxic effects against various human cancer cell lines.

The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) values

from a key study.

Cell Line Cancer Type IC₅₀ (µM) Citation(s)

SMMC-7721
Hepatocellular

Carcinoma
15.2 [1]

SW480
Colon

Adenocarcinoma
3.5 [1]

The cytotoxicity of Sculponeatin B was determined using the MTS (3-(4,5-dimethylthiazol-2-

yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay. The following protocol

provides a generalized workflow based on standard practices for this type of experiment.
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Cell Seeding and Treatment

MTS Assay

Data Analysis

Seed SMMC-7721 and SW480 cells
in 96-well plates

Incubate for 24 hours to allow cell adherence

Treat cells with varying concentrations
of Sculponeatin B

Incubate for 48 hours

Add MTS reagent to each well

Incubate for 1-4 hours

Measure absorbance at 490 nm using a microplate reader

Calculate cell viability relative to untreated controls

Plot dose-response curves

Determine IC50 values

Click to download full resolution via product page

Caption: Workflow for determining the cytotoxicity of Sculponeatin B using an MTS assay.
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Anti-inflammatory Activity
Sculponeatin B has also been investigated for its anti-inflammatory properties, specifically its

ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated

murine macrophage-like RAW264.7 cells.

The inhibitory effect of Sculponeatin B on NO production is quantifiable through the Griess

assay, which measures the accumulation of nitrite, a stable and nonvolatile breakdown product

of NO.
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Cell Stimulation

Griess Assay

Quantification

Plate RAW264.7 cells

Pre-treat with Sculponeatin B

Stimulate with LPS (Lipopolysaccharide)

Incubate for 18 hours

Collect cell culture supernatant

Add Griess reagent to supernatant

Incubate at room temperature

Measure absorbance at 540 nm

Quantify nitrite concentration in samples

Generate a sodium nitrite standard curve

Click to download full resolution via product page

Caption: Protocol for assessing the inhibition of nitric oxide production by Sculponeatin B.
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Putative Signaling Pathways
While the precise molecular mechanisms of Sculponeatin B are not yet fully elucidated, its

observed biological activities suggest potential interactions with key signaling pathways

involved in inflammation and cancer progression.

The inhibition of LPS-induced NO production in macrophages points to a likely interference

with the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling

pathway. LPS, a component of the outer membrane of Gram-negative bacteria, is a potent

activator of this pathway, leading to the transcription of pro-inflammatory genes, including

inducible nitric oxide synthase (iNOS).
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Caption: A hypothesized signaling pathway for the anti-inflammatory action of Sculponeatin B.
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Further research is necessary to validate these proposed mechanisms and to fully understand

the therapeutic potential of Sculponeatin B. This guide serves as a foundational resource for

such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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